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Compound of Interest

Compound Name: PF-4136309

Cat. No.: B610031

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of PF-4136309, a potent and selective CCR2
antagonist used in research. Adherence to these procedures is critical for minimizing exposure
risks and ensuring environmental safety.

Immediate Safety and Handling

Before handling PF-4136309, it is crucial for all personnel to be thoroughly trained on its
potential hazards and the correct use of personal protective equipment (PPE). As with many
research chemicals, PF-4136309 may have harmful effects and should be handled with care in
a designated and properly ventilated area, such as a chemical fume hood.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling PF-4136309:
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PPE Category Item Specification

) ANSI Z87.1 certified, with side
Eye Protection Safety Glasses/Goggles

shields
i Chemically resistant (e.qg.,
Hand Protection Gloves o
nitrile), inspected before use
Body Protection Laboratory Coat Long-sleeved, fully buttoned
Use if indicated by a risk
Respiratory Respirator assessment or the Safety Data

Sheet (SDS)

Step-by-Step Disposal Guide

The disposal of PF-4136309 and any contaminated materials must be managed in accordance
with institutional and regulatory guidelines. Never dispose of this chemical down the drain or in
regular trash.

o Waste Collection: All waste materials contaminated with PF-4136309, including unused
compound, contaminated labware, gloves, and spill cleanup materials, must be collected in a
designated, leak-proof hazardous waste container. A compatible container, often plastic,
should be used. It is important not to mix incompatible wastes; for example, halogenated and
non-halogenated solvent wastes should be kept separate.[1]

e Labeling: The waste container must be clearly labeled with a "Hazardous Waste" label as
soon as the first item of waste is added.[1] The label should identify the contents, including
the name "PF-4136309," and any other components of the waste stream.

o Storage: The sealed hazardous waste container should be stored in a designated satellite
accumulation area that is at or near the point of generation. The container must be kept
securely closed except when adding waste. The storage area should have secondary
containment to prevent spills from reaching drains.[1]

o Disposal of Empty Containers: Containers that held PF-4136309 are considered hazardous
waste unless properly decontaminated. For containers of highly toxic chemicals, the first
three rinses must be collected as hazardous waste.[1] This rinseate should be added to the
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appropriate hazardous waste container. After thorough rinsing and air-drying, the original
label on the container should be obliterated or removed before it is disposed of as regular

solid waste.[1]

e Requesting Pickup: Once the waste container is full, without being overfilled, or has been in
storage for the maximum allowed time (often up to 12 months), a pickup should be arranged
with your institution's Environmental Health and Safety (EHS) department.[1]

Disposal Workflow
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PF-4136309 Handling and Use
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PF-4136309 Disposal Workflow

Chemical and Physical Properties
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A summary of key data for PF-4136309 is provided below for easy reference.

Property Value

Molecular Formula C29H31F3N6Os

Molecular Weight 568.59 g/mol

CAS Number 1341224-83-6

Appearance Crystalline solid

Solubility DMSO: = 50 mg/mL (87.94 mM)
Storage (Powder) -20°C for 3 years, 4°C for 2 years
Storage (In solvent) -80°C for 6 months, -20°C for 1 month

Data sourced from product information sheets.[2]

Experimental Protocols

While specific experimental protocols for the disposal of PF-4136309 are not detailed in the
provided search results, the general procedure for handling hazardous chemical waste from a
laboratory setting is the established and required protocol. The key steps outlined above—
segregation, labeling, safe storage, and professional disposal—form the basis of this protocol.
Always consult your institution's specific guidelines and the Safety Data Sheet (SDS) for PF-
4136309 for the most accurate and detailed information. The SDS for PF-4136309 can be
obtained from the supplier.[3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for PF-4136309]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610031#pf-4136309-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-13245A/s-PF-4136309-DataSheet-MedChemExpress.pdf
https://www.medkoo.com/products/6614
https://www.medchemexpress.com/PF-4136309.html
https://www.selleckchem.com/products/pf-4136309.html
https://www.benchchem.com/product/b610031#pf-4136309-proper-disposal-procedures
https://www.benchchem.com/product/b610031#pf-4136309-proper-disposal-procedures
https://www.benchchem.com/product/b610031#pf-4136309-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610031?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

